KSE32NEC19
Description
13beta,17alpha-Diethyl-3alpha,17beta-dihydroxy-5beta-gonane is a chemical compound with the empirical formula C21H36O2 and a molecular weight of 320.51 . It is a major metabolite and is used in forensics and toxicology .
Molecular Structure Analysis
The molecular structure of 13beta,17alpha-Diethyl-3alpha,17beta-dihydroxy-5beta-gonane is characterized by an empirical formula of C21H36O2 . The compound belongs to the class of organic compounds known as androgens and derivatives .Physical and Chemical Properties Analysis
13beta,17alpha-Diethyl-3alpha,17beta-dihydroxy-5beta-gonane is a solid substance . It is suitable for gas chromatography (GC) and liquid chromatography (LC) applications . The storage temperature for this compound is -20°C .Safety and Hazards
The compound is classified under GHS07 and GHS09 hazard pictograms . It has hazard statements H315, H319, and H410, indicating that it can cause skin irritation, eye irritation, and is very toxic to aquatic life with long-lasting effects . Precautionary statements include P273, P302 + P352, and P305 + P351 + P338 .
Properties
IUPAC Name |
(3R,5R,8R,9R,10S,13S,14S,17S)-13,17-diethyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H36O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h14-19,22-23H,3-13H2,1-2H3/t14-,15-,16+,17-,18-,19+,20+,21+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQIPRUISTDIUTD-UJCQGIJZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CCC3C4CCC(CC4CCC3C1CCC2(CC)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@]12CC[C@@H]3[C@H]4CC[C@H](C[C@H]4CC[C@H]3[C@@H]1CC[C@]2(CC)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H36O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
87304-65-2 |
Source
|
| Record name | 13beta,17alpha-Diethyl-3alpha,17beta-dihydroxy-5beta-gonane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087304652 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13.BETA.,17.ALPHA.-DIETHYL-3.ALPHA.,17.BETA.-DIHYDROXY-5.BETA.-GONANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KSE32NEC19 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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